Cas no 851947-51-8 (ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

Ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a specialized heterocyclic compound featuring a thienopyridazine core functionalized with ester, amide, and phenyl substituents. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The presence of multiple reactive sites, including the oxo and ester groups, allows for further derivatization, enabling the development of novel pharmacophores. This compound exhibits potential in drug discovery, particularly in targeting enzyme inhibition or receptor modulation due to its rigid, fused-ring system. Its well-defined synthetic pathway ensures reproducibility for research applications.

ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure

851947-51-8 structure

Product Name:ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

CAS No:851947-51-8

MF:C₂₄H₂₁N₃O₅S

MW:463.50564455986

CID:6471937

Update Time:2025-06-07

ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[(1-oxo-2-phenoxypropyl)amino]-3-phenyl-, ethyl ester
- Inchi： 1S/C24H21N3O5S/c1-3-31-24(30)20-18-14-33-22(25-21(28)15(2)32-17-12-8-5-9-13-17)19(18)23(29)27(26-20)16-10-6-4-7-11-16/h4-15H,3H2,1-2H3,(H,25,28)
- InChI Key： FWPUOJZASNUHJP-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C(OC3=CC=CC=C3)C)SC=C12

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
pka: 11.48±0.20(Predicted)

ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0641-0088-2μmol	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0641-0088-5μmol	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0641-0088-10μmol	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0641-0088-20μmol	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0641-0088-1mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0641-0088-2mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0641-0088-3mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0641-0088-4mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0641-0088-5mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0641-0088-10mg	ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851947-51-8	90%+	10mg	$79.0	2023-05-17

ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature

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2. An atlas of endohedral Sc2S cluster fullerenes†

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851947-51-8)

The compound ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851947-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The thieno[3,4-d]pyridazine core, coupled with the phenoxypropanamido and phenyl substituents, imparts distinct electronic and steric properties that are crucial for its biological interactions. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways.

One of the most notable advancements is the optimization of the synthetic route for ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, which has been achieved through multi-step reactions involving condensation, cyclization, and esterification. The improved synthetic protocols have enhanced the yield and purity of the compound, facilitating further biological evaluations. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into the compound's binding affinity and stability, supporting its potential as a drug candidate.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of anti-inflammatory and anticancer activities. The compound has shown inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary data suggest its ability to induce apoptosis in certain cancer cell lines, making it a subject of interest for further oncological research. However, challenges related to pharmacokinetics and toxicity profiles remain to be addressed in subsequent studies.

In conclusion, ethyl 4-oxo-5-(2-phenoxypropanamido)-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Continued research efforts are needed to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. The integration of synthetic chemistry, computational modeling, and biological assays will be pivotal in advancing this compound toward preclinical development.